Cas no 143925-49-9 (Benzoxazole, 2-phenyl-5-(trifluoromethyl)-)

Benzoxazole, 2-phenyl-5-(trifluoromethyl)-, is a fluorinated heterocyclic compound featuring a benzoxazole core substituted with a phenyl group at the 2-position and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the benzoxazole scaffold contributes to strong binding affinity in target interactions. Its high purity and well-defined structure ensure reproducibility in synthetic applications. This compound is particularly useful as an intermediate in the development of bioactive molecules, offering advantages in drug discovery and material science due to its robust chemical stability and functional versatility.

Benzoxazole, 2-phenyl-5-(trifluoromethyl)- structure

143925-49-9 structure

Product Name:Benzoxazole, 2-phenyl-5-(trifluoromethyl)-

CAS No:143925-49-9

MF:C₁₄H₈F₃NO

MW:263.21463394165

CID:1313937

PubChem ID:10400516

Update Time:2025-10-29

Benzoxazole, 2-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoxazole, 2-phenyl-5-(trifluoromethyl)-
- 2-phenyl-5-(trifluoromethyl)-1,3-benzoxazole
- 143925-49-9
- 2-Phenyl-5-trifluoromethyl-benzoxazole
- HS-6295
- LYDUFIPAMKJQAI-UHFFFAOYSA-N
- DTXSID30439329
- 2-phenyl-5-(trifluoromethyl)benzo[d]oxazole
- EN300-7494452
- Inchi： 1S/C14H8F3NO/c15-14(16,17)10-6-7-12-11(8-10)18-13(19-12)9-4-2-1-3-5-9/h1-8H
- InChI Key： LYDUFIPAMKJQAI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)O2)(F)F

Computed Properties

Exact Mass: 263.05584
Monoisotopic Mass: 263.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

Benzoxazole, 2-phenyl-5-(trifluoromethyl)- Pricemore >>

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